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Compound of Interest

3-[6-(trifluoromethyl)-1H-
Compound Name:
benzimidazol-2-yllpropan-1-ol

Cat. No.: B063137

An Examination of 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole and the
Therapeutic Potential of its Core Chemical Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAS number 175135-15-6 identifies the chemical compound 2-(3-Hydroxy-N-propyl)-5-
(trifluoromethyl)-benzimidazole. While this specific molecule is sparsely documented in peer-
reviewed literature regarding its biological activity, it belongs to the well-studied class of
trifluoromethyl-substituted benzimidazoles. This class of compounds has garnered significant
attention in medicinal chemistry due to its diverse and potent biological activities. This guide
provides a comprehensive overview of the known properties of CAS 175135-15-6 and
extrapolates its potential therapeutic applications based on the broader family of trifluoromethyl
benzimidazoles.

The benzimidazole core is a privileged scaffold in drug discovery, and the addition of a
trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and
binding affinity to biological targets. This often translates to improved pharmacokinetic and
pharmacodynamic properties.

Physicochemical Properties of CAS 175135-15-6

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b063137?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Commercially available as a fragment for chemical synthesis, the fundamental properties of 2-

(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole are summarized below. This data is

compiled from various chemical supplier catalogs.

Property Value Reference

Molecular Formula C11H11F3N20 --INVALID-LINK--
Molecular Weight 244.22 g/mol --INVALID-LINK--
Melting Point 139-141 °C --INVALID-LINK--
Boiling Point (Predicted) 431.9+45.0°C --INVALID-LINK--
Density (Predicted) 1.392 + 0.06 g/cm?3 --INVALID-LINK--
pKa (Predicted) 10.47 + 0.10 --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Primary Use Fragment for drug discovery INVALID-LINK-.

and synthesis

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for CAS 175135-15-6 is not readily available in

published literature, the synthesis of 2-substituted-5-(trifluoromethyl)-benzimidazoles generally

follows established synthetic routes. A plausible synthetic pathway would involve the

condensation of 4-(trifluoromethyl)-1,2-phenylenediamine with a suitable carboxylic acid or its

derivative.

General Experimental Workflow for the Synthesis of 2-
Substituted-5-(trifluoromethyl)-benzimidazoles:
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Starting Materials: Reaction Conditions:
4-(trifluoromethyl)-1,2-phenylenediamine Acid catalyst (e.g., HCI, p-TsOH)
and a carboxylic acid (e.g., 4-hydroxybutanoic acid) High temperature or microwave irradiation

'y

[Condensation Reaction

Crude Product

@ork-up and PurificatioD

Purification Techniques:
Recrystallization or Column Chromatography

l

Final Product:
2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole

Characterization

Analytical Techniques:
NMR, Mass Spectrometry, IR Spectroscopy

Click to download full resolution via product page

Caption: General synthetic workflow for 2-substituted-5-(trifluoromethyl)-benzimidazoles.
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Potential Biological Activities and Signaling
Pathways

Although direct biological data for CAS 175135-15-6 is absent from the scientific literature, the
trifluoromethyl benzimidazole scaffold is associated with a wide array of biological activities.
These findings suggest potential avenues of research for derivatives of this compound.

Anticancer Activity - Ferroptosis Induction

Recent studies have highlighted the role of 2-(trifluoromethyl)benzimidazole derivatives as
inducers of ferroptosis, a form of programmed cell death characterized by iron-dependent lipid

peroxidation.

One identified mechanism involves the inhibition of the cystine/glutamate antiporter (system
Xc-). Inhibition of this transporter depletes intracellular cysteine, which is a key precursor for
the synthesis of glutathione (GSH). The reduction in GSH levels leads to the inactivation of
glutathione peroxidase 4 (GPX4), an enzyme crucial for repairing lipid peroxides. The
accumulation of lipid reactive oxygen species (ROS) ultimately results in cell death.
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Caption: Potential mechanism of ferroptosis induction by 2-(trifluoromethyl)benzimidazole
derivatives.

Antimicrobial and Antiparasitic Activities

Derivatives of 2-(trifluoromethyl)-1H-benzimidazole have demonstrated significant activity
against a range of protozoan parasites and bacteria. The proposed mechanisms of action,
while not fully elucidated for all pathogens, often involve the disruption of key cellular
processes.

A general experimental workflow for screening the antimicrobial activity of a compound like
CAS 175135-15-6 would typically involve determining the minimum inhibitory concentration
(MIC) against various microbial strains.

Prepare stock solution of
CAS 175135-15-6

Serial dilution of the compound
in microtiter plates

'

Inoculate with microbial culture
(bacteria or fungi)

'

Incubate under appropriate conditions

'

Observe for visible growth inhibition

'

Determine Minimum Inhibitory
Concentration (MIC)
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Caption: Experimental workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion and Future Directions

CAS number 175135-15-6, or 2-(3-Hydroxy-N-propyl)-5-(trifluoromethyl)-benzimidazole,
represents a promising, yet underexplored, chemical entity. While direct biological data is
currently unavailable, its structural features place it within a class of compounds with significant
therapeutic potential. The trifluoromethyl benzimidazole scaffold has proven to be a versatile
core for the development of anticancer, antimicrobial, and antiparasitic agents.

Future research should focus on the synthesis and biological evaluation of derivatives of CAS
175135-15-6. Screening these new compounds against a panel of cancer cell lines, pathogenic
microbes, and parasites could uncover novel therapeutic leads. Mechanistic studies would then
be crucial to elucidate the specific signaling pathways and molecular targets involved. The
information presented in this guide provides a foundational framework for initiating such
research endeavors.

 To cite this document: BenchChem. [In-Depth Technical Guide: CAS Number 175135-15-6].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063137#cas-number-175135-15-6-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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